Cas no 9080-67-5 (Poly(chloromethyl styrene))

• Product Name: Poly(chloromethyl styrene)
• CAS No: 9080-67-5
• MF: C₂₇H₂₉Cl₃
• MW: 459.878165006638
• MDL: MFCD00135445
• CID: 86237
• PubChem ID: 71311507
• Update Time: 2025-05-19

Poly(chloromethyl styrene) Chemical and Physical Properties

Names and Identifiers

• Poly(chloromethyl styrene)
• POLY(VINYLBENZYL CHLORIDE)
• CHLOROMETHYLSTYRENE POLYMER
• vinyl benzene chloride homopolymer
• 1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene]
• DTXSID50746587
• 121961-20-4
• 1-[1,5-bis[4-(chloromethyl)phenyl]hexan-3-yl]-4-(chloromethyl)benzene
• 9080-67-5
• MFCD00135445
• QBVHDIKGDQTDMC-UHFFFAOYSA-N
• 1-{1,5-bis[4-(chloromethyl)phenyl]hexan-3-yl}-4-(chloromethyl)benzene

• MDL： MFCD00135445
• Inchi： 1S/C27H29Cl3/c1-20(25-11-7-23(18-29)8-12-25)16-27(26-13-9-24(19-30)10-14-26)15-6-21-2-4-22(17-28)5-3-21/h2-5,7-14,20,27H,6,15-19H2,1H3
• InChI Key： QBVHDIKGDQTDMC-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C(CCC1C=CC(CCl)=CC=1)CC(C)C1C=CC(CCl)=CC=1

Computed Properties

• Exact Mass: 152.03900
• Monoisotopic Mass: 458.133484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.088
• Boiling Point: 192.7°Cat760mmHg
• Flash Point: 61.2°C
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 3.06840
• Solubility: dissolve in water

Poly(chloromethyl styrene) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Poly(chloromethyl styrene)

Poly(chloromethyl styrene): A Comprehensive Overview

Poly(chloromethyl styrene), also known by its CAS No. 9080-67-5, is a versatile polymer that has garnered significant attention in the field of materials science and engineering. This polymer is derived from the polymerization of chloromethyl styrene, a monomer characterized by its unique chemical structure and properties. The Poly(chloromethyl styrene) exhibits excellent thermal stability, mechanical strength, and chemical resistance, making it suitable for a wide range of applications.

The synthesis of Poly(chloromethyl styrene) involves the polymerization of chloromethyl styrene monomers under controlled conditions. Recent advancements in polymer chemistry have enabled the development of more efficient synthesis methods, which not only enhance the yield but also improve the overall quality of the polymer. Researchers have explored various polymerization techniques, including free radical polymerization and controlled radical polymerization, to optimize the properties of Poly(chloromethyl styrene). These methods allow for better control over the molecular weight and distribution, which are critical factors in determining the polymer's performance in different applications.

One of the most notable applications of Poly(chloromethyl styrene) is in the field of materials science, where it is used as a high-performance thermoplastic. Its excellent thermal stability makes it ideal for use in high-temperature environments, such as in aerospace and automotive industries. Additionally, Poly(chloromethyl styrene) has been employed in the development of advanced composites, where its mechanical strength and lightweight properties contribute to improved performance.

In recent years, there has been a growing interest in exploring the potential of Poly(chloromethyl styrene) in biotechnology and biomedical applications. Researchers have investigated its biocompatibility and potential use in drug delivery systems and tissue engineering scaffolds. The ability to functionalize Poly(chloromethyl styrene) with bioactive molecules has opened new avenues for its application in regenerative medicine.

The environmental impact of Poly(chloromethyl styrene) has also been a topic of interest among scientists. Studies have shown that this polymer exhibits good resistance to UV degradation and weathering, making it suitable for outdoor applications. Furthermore, researchers have explored methods to enhance its recyclability and reduce its environmental footprint through innovative processing techniques.

Recent advancements in computational chemistry have provided deeper insights into the structure-property relationships of Poly(chloromethyl styrene). By using molecular modeling tools, scientists can predict the behavior of this polymer under various conditions, enabling more efficient design and optimization processes. These computational studies have also shed light on the potential for modifying Poly(chloromethyl styrene) to achieve desired properties for specific applications.

In conclusion, Poly(chloromethyl styrene) (CAS No. 9080-67-5) is a multifaceted polymer with a wide range of applications across various industries. Its unique properties, coupled with ongoing research into its synthesis and applications, ensure that it remains a key material in both traditional and emerging fields. As technology continues to evolve, we can expect even more innovative uses for this remarkable polymer.